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Compound of Interest

Compound Name: Silver diethyldithiocarbamate

Cat. No.: B15597357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of silver
diethyldithiocarbamate (Ag(DDTC)) from sodium diethyldithiocarbamate (Na(DDTC)). The

document details the underlying chemical reaction, a comprehensive experimental protocol,

and key quantitative data. It is intended to serve as a practical resource for professionals in

chemical research and pharmaceutical development.

Introduction
Silver diethyldithiocarbamate, with the chemical formula AgS₂CN(C₂H₅)₂, is an organosilver

compound valued for its unique properties and applications.[1][2] It is the silver salt of

diethyldithiocarbamic acid and is notably insoluble in water, which distinguishes it from its

sodium counterpart.[1] This characteristic makes it a crucial reagent in analytical chemistry,

particularly for the colorimetric determination of arsenic.[1][3][4] In the realm of drug

development and biomedical research, diethyldithiocarbamate and its metal complexes are

explored for their potential antimicrobial properties and as inhibitors of enzymes like superoxide

dismutase.[2][5] This guide focuses on the straightforward and efficient synthesis of Ag(DDTC)

via a precipitation reaction.

Synthesis Reaction Pathway
The synthesis of silver diethyldithiocarbamate is achieved through a simple salt metathesis

reaction. Aqueous solutions of sodium diethyldithiocarbamate and silver nitrate are mixed,
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resulting in the immediate precipitation of the water-insoluble silver diethyldithiocarbamate.

Sodium nitrate remains in the aqueous solution as a byproduct.

The balanced chemical equation for this reaction is:

NaS₂CN(C₂H₅)₂ (aq) + AgNO₃ (aq) → AgS₂CN(C₂H₅)₂ (s) + NaNO₃ (aq)

The diagram below illustrates this chemical transformation.

Sodium Diethyldithiocarbamate
(NaS₂CN(C₂H₅)₂)

Silver Nitrate
(AgNO₃)

Silver Diethyldithiocarbamate
(AgS₂CN(C₂H₅)₂)

(Precipitate)
+

Sodium Nitrate
(NaNO₃)

(Aqueous)

+

Click to download full resolution via product page

Diagram 1: Synthesis of Ag(DDTC) from Na(DDTC) and AgNO₃.

Physicochemical Properties
The following table summarizes key quantitative data and physical properties for the reactants

and the final product.
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Property
Sodium
Diethyldithiocarba
mate (Na(DDTC))

Silver Nitrate
(AgNO₃)

Silver
Diethyldithiocarba
mate (Ag(DDTC))

Molecular Formula C₅H₁₀NNaS₂[6] AgNO₃ C₅H₁₀AgNS₂[1][2]

Molar Mass
171.26 g/mol

(anhydrous)[6]
169.87 g/mol 256.14 g/mol [2][3]

Appearance
White to pale yellow

crystalline solid[6]

Colorless or white

crystalline solid

Greenish-yellow or

light yellow solid[1][2]

[4]

Melting Point 95 °C (trihydrate)[6] 212 °C 172-183 °C[1][2][3]

Solubility in Water Soluble[3][6] Highly soluble Insoluble[1]

Solubility in Organic

Solvents

Soluble in alcohol,

acetone[6]

Sparingly soluble in

ethanol

Soluble in pyridine[1]

[3][4]

CAS Number 148-18-5[6] 7761-88-8 1470-61-7[1][2][3]

Detailed Experimental Protocol
This protocol outlines the procedure for synthesizing silver diethyldithiocarbamate.

4.1. Reagents and Materials

Sodium diethyldithiocarbamate (NaS₂CN(C₂H₅)₂)

Silver nitrate (AgNO₃)

Deionized or distilled water

Beakers or Erlenmeyer flasks

Graduated cylinders

Magnetic stirrer and stir bar

Buchner funnel and filter paper
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Vacuum flask

Spatula and weighing balance

Drying oven or desiccator

4.2. Procedure

Solution Preparation:

Prepare an aqueous solution of sodium diethyldithiocarbamate. The exact concentration is

not strictly critical, but a typical starting point is 0.1 M.

Prepare an equimolar aqueous solution of silver nitrate (e.g., 0.1 M). Safety Note: Silver

nitrate is corrosive and will stain skin and clothing. Handle with appropriate personal

protective equipment (PPE), including gloves and safety glasses.

Reaction and Precipitation:

Place the sodium diethyldithiocarbamate solution in a beaker on a magnetic stirrer.

While stirring, slowly add the silver nitrate solution to the sodium diethyldithiocarbamate

solution.

A greenish-yellow precipitate of silver diethyldithiocarbamate will form immediately upon

mixing.[1]

Isolation of Product:

Set up a vacuum filtration apparatus with a Buchner funnel and an appropriately sized

filter paper.

Wet the filter paper with a small amount of deionized water to ensure a good seal.

Pour the reaction mixture into the funnel and apply vacuum to filter the precipitate.

Purification and Drying:
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Wash the collected solid precipitate on the filter paper with several portions of hot

deionized water. This step is crucial to remove the soluble sodium nitrate byproduct and

any unreacted starting materials.[1]

Continue washing with small portions of cold deionized water.

Transfer the filtered solid to a watch glass or petri dish and dry in a drying oven at a

moderate temperature (e.g., 60-80 °C) until a constant weight is achieved, or dry in a

desiccator under vacuum. The final product is a light-stable, greenish-yellow powder.

Experimental Workflow Visualization
The following diagram provides a high-level overview of the entire synthesis and purification

workflow.

1. Prepare Aqueous Solutions
(NaDDTC and AgNO₃)

2. Mix Solutions
(Slow addition with stirring)

3. Immediate Precipitation
(Ag(DDTC) forms)

4. Isolate Solid
(Vacuum Filtration)

5. Purify Product
(Wash with hot water)

6. Dry Product
(Oven or Desiccator)
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Diagram 2: General workflow for the synthesis of Ag(DDTC).

Applications and Biological Relevance
While the primary application of Ag(DDTC) is in the analytical determination of arsenic, the

diethyldithiocarbamate (DDTC) ligand itself has significant biological implications relevant to

drug development.

Enzyme Inhibition: DDTC is known to be an inhibitor of certain enzymes, such as superoxide

dismutase and metalloproteinases.[5][6] The inhibition of metalloproteinases is a key area of

research in oncology as it can prevent the degradation of the extracellular matrix, a crucial

step in cancer metastasis.[6]

Nitric Oxide (NO) Detection: The DDTC ligand can form stable complexes with iron. This

property is utilized in a technique called spin trapping to detect the formation of highly

reactive nitric oxide (NO) radicals in biological tissues.[5][6] The resulting complex is stable

and can be detected using Electron Paramagnetic Resonance (EPR) spectroscopy.[6]

The diagram below illustrates the inhibitory action of the DDTC ligand.
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Diagram 3: Inhibitory pathways of the DDTC ligand.

Conclusion
The synthesis of silver diethyldithiocarbamate from sodium diethyldithiocarbamate and silver

nitrate is a robust, high-yield, and straightforward precipitation reaction. The protocol is easily

adaptable for standard laboratory settings. The resulting product is a key reagent in analytical

chemistry and, more broadly, the diethyldithiocarbamate ligand serves as a valuable tool in

biomedical research, particularly for studying enzymatic processes and reactive oxygen

species relevant to drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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